A turn-on and reversible fluorescence sensor for zinc ion†

Analyst Pub Date: 2012-07-24 DOI: 10.1039/C2AN35752F

Abstract

A simple Schiff base type fluorescent receptor 1 was prepared and evaluated for its fluorescence response to heavy metal ions. Receptor 1 exhibits an “off-on-type” mode with high selectivity in the presence of Zn2+ ion. The addition of EDTA quenches the fluorescence of receptor 1–Zn2+ complex, making receptor 1 a reversible chemosensor. The selectivity of 1 for Zn2+ is the consequence of combined effects of CHEF, C[double bond, length as m-dash]N isomerization and inhibition of ESIPT.

Graphical abstract: A turn-on and reversible fluorescence sensor for zinc ion
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